Cas no 2580294-85-3 (5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid
• CAS No: 2580294-85-3
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 5663286
• PubChem ID: 165888838
• Update Time: 2025-07-27

5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729779
• 2580294-85-3
• 5-(3-{[(benzyloxy)carbonyl]amino}prop-1-en-1-yl)pyridine-3-carboxylic acid
• 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C17H16N2O4/c20-16(21)15-9-14(10-18-11-15)7-4-8-19-17(22)23-12-13-5-2-1-3-6-13/h1-7,9-11H,8,12H2,(H,19,22)(H,20,21)/b7-4+
• InChI Key： IDNPSKGKZRLTAD-QPJJXVBHSA-N
• SMILES： O(C(NC/C=C/C1C=NC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid

Comprehensive Overview of 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid (CAS No. 2580294-85-3)

5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid (CAS No. 2580294-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine-3-carboxylic acid backbone and benzyloxycarbonylamino functional group, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive prop-1-en-1-yl moiety.

In recent years, the demand for custom synthesis intermediates like 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's structural features make it a valuable candidate for exploring enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial circles. Its CAS No. 2580294-85-3 is often referenced in patents and scientific literature, highlighting its relevance in cutting-edge research.

One of the most discussed aspects of this compound is its potential in cancer research. With the rise of precision medicine, scientists are investigating how derivatives of 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid can be tailored to interact with specific biomarkers. This aligns with the growing public interest in personalized treatment options and next-generation oncology drugs. Additionally, its carboxylic acid group offers versatility for further chemical modifications, a feature highly sought after in drug discovery pipelines.

From a synthetic chemistry perspective, the compound's benzyloxycarbonylamino group serves as a protective moiety, a topic frequently queried in organic synthesis forums. This functionality is crucial for multi-step synthesis, enabling researchers to achieve higher yields and purity. The compound's CAS No. 2580294-85-3 is often cross-referenced with peptide coupling reagents and heterocyclic chemistry, reflecting its interdisciplinary importance.

Environmental and green chemistry considerations are also shaping the discourse around this compound. As industries move toward sustainable synthesis methods, 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid is being evaluated for its compatibility with catalyst-free reactions and biodegradable solvents. These trends resonate with global searches for eco-friendly chemical processes and reduced carbon footprint in manufacturing.

In summary, 5-(3-{(benzyloxy)carbonylamino}prop-1-en-1-yl)pyridine-3-carboxylic acid (CAS No. 2580294-85-3) stands at the intersection of innovation and practicality. Its applications span pharmaceutical research, material science, and sustainable chemistry, making it a compound of enduring interest. As scientific inquiries continue to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.